Cas no 72770-55-9 (Methanone, 2-furanyl-3-pyridinyl-)

• Product Name: Methanone, 2-furanyl-3-pyridinyl-
• CAS No: 72770-55-9
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• MDL: MFCD02260529
• CID: 543453
• PubChem ID: 2759238
• Update Time: 2025-04-26

Methanone, 2-furanyl-3-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, 2-furanyl-3-pyridinyl-
• 3-(2-Furanoyl)pyridine
• furan-2-yl(pyridin-3-yl)methanone
• 2-Furyl-3-pyridyl-methanon
• DTXSID70374700
• 3-(furan-2-carbonyl)pyridine
• SCHEMBL16237705
• 72770-55-9
• XLGFQKIWXWMNGG-UHFFFAOYSA-N
• AKOS010980165
• furan-2-ylpyridin-3-yl-methanone
• MFCD02260529
• furan-2-ylpyridin-3-ylmethanone

• MDL： MFCD02260529
• Inchi： 1S/C10H7NO2/c12-10(9-4-2-6-13-9)8-3-1-5-11-7-8/h1-7H
• InChI Key： XLGFQKIWXWMNGG-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 173.04800
• Monoisotopic Mass: 173.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.10000
• LogP: 1.90560

Additional information on Methanone, 2-furanyl-3-pyridinyl-

Methanone, 2-Furanyl-3-Pyridinyl: A Comprehensive Overview

The compound Methanone, 2-furanyl-3-pyridinyl (CAS No. 72770-55-9) is a unique organic molecule that has garnered significant attention in the field of biomedical research and pharmaceutical chemistry. This compound belongs to the class of heterocyclic compounds, which are known for their diverse applications in drug discovery and development. Its structure combines two aromatic heterocycles—furan and pyridine—with a central ketone group, making it a fascinating subject of study for researchers exploring bioactive molecules.

Over the years, Methanone, 2-furanyl-3-pyridinyl has been investigated for its potential anticancer, anti-inflammatory, and antimicrobial properties. Recent studies have highlighted its ability to modulate various signaling pathways, including the MAPK/ERK cascade and PI3K/AKT pathway, which are often dysregulated in cancer cells. These findings suggest that this compound may serve as a promising lead for the development of targeted therapies in oncology.

One of the most notable aspects of Methanone, 2-furanyl-3-pyridinyl is its structural diversity. The combination of furan and pyridine rings introduces a unique electronic environment that can influence the compound's bioavailability, selectivity, and metabolic stability. These properties are critical for designing drugs that can effectively reach their targets while minimizing off-target effects and toxicity.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on Methanone, 2-furanyl-3-pyridinyl. These simulations have provided valuable insights into its interactions with key enzymes and receptors involved in disease states. For instance, docking studies have revealed that the compound exhibits high affinity for cytochrome P450 enzymes, which are implicated in drug metabolism and detoxification.

Another area of active research involving Methanone, 2-furanyl-3-pyridinyl is its potential as a radioprotector. Preclinical studies have demonstrated that this compound can mitigate the adverse effects of ionizing radiation on normal tissues while enhancing the efficacy of radiotherapy in cancer cells. This dual mechanism positions it as a candidate for therapeutic intervention in oncology and radiation biology.

Furthermore, Methanone, 2-furanyl-3-pyridinyl has shown remarkable promise in the field of neurodegenerative disorders. Studies have indicated that it can inhibit the aggregation of amyloid-beta peptides, which are associated with Alzheimer's disease. This property underscores its potential as a therapeutic agent for diseases characterized by protein misfolding and neuroinflammation.

Despite its immense potential, Methanone, 2-furanyl-3-pyridinyl still requires extensive preclinical testing to fully understand its pharmacokinetics, toxicity profiles, and long-term safety. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be essential to translate this compound into clinical applications.

In conclusion, Methanone, 2-furanyl-3-pyridinyl (CAS No. 72770-55-9) represents a compelling example of how heterocyclic compounds can serve as a rich source of bioactive molecules with wide-ranging therapeutic applications. Its unique structure, coupled with its demonstrated efficacy in various disease models, positions it as a valuable asset in the quest for innovative treatments in modern medicine.